Cas no 6945-42-2 (2-[3-(carboxymethyl)-2-methylpiperidin-4-yl]acetic Acid)

2-[3-(carboxymethyl)-2-methylpiperidin-4-yl]acetic Acid structure
6945-42-2 structure
Product Name:2-[3-(carboxymethyl)-2-methylpiperidin-4-yl]acetic Acid
CAS No:6945-42-2
MF:C10H17NO4
MW:215.24628329277
CID:1737636
PubChem ID:242459
Update Time:2025-04-21

2-[3-(carboxymethyl)-2-methylpiperidin-4-yl]acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(carboxymethyl)-2-methylpiperidin-4-yl]acetic Acid
    • NSC51132
    • 2,2'-(2-methylpiperidine-3,4-diyl)diacetic acid
    • NSC-51132
    • AC1L69IZ
    • AC1Q5VH8
    • CTK5C9934
    • AR-1D0095
    • AG-J-07854
    • NSC51132; 2,2'-(2-methylpiperidine-3,4-diyl)diacetic acid; NSC-51132; AC1L69IZ; AC1Q5VH8; CTK5C9934; AR-1D0095; AG-J-07854;
    • DTXSID30287448
    • 2-[3-(carboxymethyl)-2-methyl-4-piperidyl]acetic acid
    • CHEMBL1989797
    • NCI60_004234
    • 6945-42-2
    • Inchi: 1S/C10H17NO4/c1-6-8(5-10(14)15)7(2-3-11-6)4-9(12)13/h6-8,11H,2-5H2,1H3,(H,12,13)(H,14,15)
    • InChI Key: QACOOJQHEYNJEN-UHFFFAOYSA-N
    • SMILES: OC(CC1C(C)NCCC1CC(=O)O)=O

Computed Properties

  • Exact Mass: 215.11581
  • Monoisotopic Mass: 215.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • Density: 1.151
  • Boiling Point: 435.5°C at 760 mmHg
  • Flash Point: 217.2°C
  • Refractive Index: 1.477
  • PSA: 86.63
  • LogP: 0.87880
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